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Famoxadone Profile

The following table summarizes the key characteristics of the fungicide Famoxadone. [1] [2]

Property Description

Chemical Class Oxazolidinedione (a subclass of oxazolidinones) [2]

Mode of Action Respiration inhibitor (QoI fungicide, FRAC Group 11). Inhibits mitochondrial

respiration at complex III, disrupting energy (ATP) production in fungi. It is active
against zoospore germination and mycelial growth. [2]

Primary Use Protectant fungicide with residual activity, used to control a broad spectrum of
plant pathogenic fungi including downy mildews and blights. [2]

Example
Applications

Grapes, potatoes, tomatoes, peppers, cucurbits, and salad crops. [2]

Example
Pathogens
Controlled

Plasmopara viticola (downy mildew), Phytophthora blight, Alternaria leaf blight,
and anthracnose. [2]

Solubility Low aqueous solubility (0.059 mg/L at 20°C, pH 7) [2]
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Property Description

Isomerism Chiral molecule, typically exists as a racemic mixture (S-isomer to R-isomer ratio
is about 1:1) [3] [2]

Experimental Data and Protocols

Research on Famoxadone involves assessing its stereoselective environmental behavior and health risks, as

well as standard fungicide efficacy trials.

Stereoselectivity in Cytotoxicity and Metabolism: A 2024 study assessed the health risks of

Famoxadone's enantiomers. Key methodological aspects include [3]:

Focus: Evaluating stereoselectivity in ferroptosis-mediated cytotoxicity and metabolic

behaviors.
Key System: The role of Cytochrome P450 enzymes in its metabolic pathway was

investigated.

Standard Fungicide Efficacy Trials: The protocols for evaluating fungicides like Famoxadone

against specific pathogens (e.g., Plasmopara viticola) typically involve [4]:

Phenotyping: Conducting leaf disk assays or whole plant bioassays to measure the level of

disease control in vivo.
Genotyping: Monitoring for resistance by detecting mutations (e.g., G143A) in the target gene

(cytochrome b) using molecular techniques like PCR-RFLP or sequencing.

The diagram below illustrates the primary mode of action of Famoxadone and the associated resistance

mechanism. [4] [2]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.sciencedirect.com/science/article/abs/pii/S0304389424017783
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/287.htm
https://www.smolecule.com/products/s588098?utm_src=pdf-body
https://www.smolecule.com/products/s588098?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0304389424017783
https://www.smolecule.com/products/s588098?utm_src=pdf-body
https://www.mdpi.com/2076-2607/9/1/119
https://www.smolecule.com/products/s588098?utm_src=pdf-body
https://www.mdpi.com/2076-2607/9/1/119
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/287.htm
https://www.smolecule.com/products/s588098?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Famoxadone Mode of Action Resistance Mechanism
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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